Cas no 941926-20-1 (N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide)

• Product Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide
• CAS No: 941926-20-1
• MF: C₂₀H₂₂N₂O₄S₂
• MW: 418.529682636261
• CID: 5506014
• Update Time: 2025-06-12

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxyphenyl)sulfonylbutanamide
• N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide

• Inchi： 1S/C20H22N2O4S2/c1-26-14-8-10-15(11-9-14)28(24,25)12-4-7-19(23)22-20-17(13-21)16-5-2-3-6-18(16)27-20/h8-11H,2-7,12H2,1H3,(H,22,23)
• InChI Key： BLIVWMCQVAWEBB-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCCC=2C=1C#N)(=O)CCCS(C1=CC=C(OC)C=C1)(=O)=O

Additional information on N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide

Recent Advances in the Study of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide (CAS: 941926-20-1)

The compound N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide (CAS: 941926-20-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiophene and sulfonylbutanamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, particularly in the context of inflammatory and oncological diseases.

One of the key areas of investigation has been the compound's role as a modulator of specific signaling pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 941926-20-1 exhibits potent inhibitory activity against certain kinases involved in inflammatory responses. The study utilized in vitro and in vivo models to assess the compound's efficacy, revealing a significant reduction in pro-inflammatory cytokines and marked improvement in disease symptoms. These findings suggest that 941926-20-1 could serve as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the anticancer potential of 941926-20-1. A study conducted by a team at the National Cancer Institute (2024) highlighted the compound's ability to induce apoptosis in several cancer cell lines, including those resistant to conventional chemotherapy. The researchers attributed this effect to the molecule's interaction with key apoptotic regulators, such as Bcl-2 family proteins. Furthermore, the study reported favorable pharmacokinetic profiles, with good oral bioavailability and minimal off-target effects, making it a promising candidate for further development.

Another significant advancement in the research of 941926-20-1 involves its structural optimization. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis of several analogs with enhanced potency and selectivity. Through structure-activity relationship (SAR) studies, the researchers identified critical modifications that improve the compound's binding affinity and metabolic stability. These insights are invaluable for the design of next-generation derivatives with improved therapeutic profiles.

Despite these promising findings, challenges remain in the clinical translation of 941926-20-1. Current research is focused on addressing issues related to drug delivery, toxicity, and long-term safety. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound and bring it closer to clinical trials. The ongoing studies underscore the potential of 941926-20-1 as a versatile scaffold for drug discovery, with applications spanning multiple therapeutic areas.

In conclusion, the latest research on N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(4-methoxybenzenesulfonyl)butanamide (CAS: 941926-20-1) highlights its significant therapeutic potential and provides a solid foundation for future investigations. The compound's unique pharmacological properties and structural versatility make it a valuable asset in the quest for novel treatments for inflammatory and oncological diseases. Continued research and development efforts are expected to further elucidate its mechanisms and optimize its clinical applicability.